Cas no 1861099-83-3 (1-(2-Azidoethyl)azetidin-3-ol)

• Product Name: 1-(2-Azidoethyl)azetidin-3-ol
• CAS No: 1861099-83-3
• MF: C₅H₁₀N₄O
• MW: 142.159100055695
• CID: 4771832
• Update Time: 2025-11-04

1-(2-Azidoethyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)azetidin-3-ol
• 1-(2-Azidoethyl)azetidin-3-ol

• Inchi： 1S/C5H10N4O/c6-8-7-1-2-9-3-5(10)4-9/h5,10H,1-4H2
• InChI Key： MXRBMQPVSHXDPC-UHFFFAOYSA-N
• SMILES： OC1CN(CCN=[N+]=[N-])C1

Computed Properties

• Exact Mass: 142.08546096 g/mol
• Monoisotopic Mass: 142.08546096 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 142.16
• XLogP3: 0.3
• Topological Polar Surface Area: 37.8

Additional information on 1-(2-Azidoethyl)azetidin-3-ol

1-(2-Azidoethyl)azetidin-3-ol: A Comprehensive Overview

The compound 1-(2-Azidoethyl)azetidin-3-ol, identified by the CAS number 1861099-83-3, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azetidinols, which are four-membered ring structures containing an alcohol group. The presence of an azide group (-N₃) in the side chain introduces interesting reactivity and functional properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the versatility of 1-(2-Azidoethyl)azetidin-3-ol in click chemistry reactions, particularly in the context of bioconjugation and drug delivery systems. The azide group is highly reactive under copper-catalyzed conditions, enabling efficient formation of covalent bonds with alkyne-containing molecules. This property has been exploited in the development of novel biomolecular probes and imaging agents, where precise control over molecular interactions is crucial.

In the field of medicinal chemistry, 1-(2-Azidoethyl)azetidin-3-ol has been investigated as a potential lead compound for the design of enzyme inhibitors. The azetidine ring provides a rigid structure that can mimic natural substrates, while the azide group offers additional functionality for tuning pharmacokinetic properties. Researchers have reported promising results in preliminary assays targeting kinases and proteases, suggesting its potential as a scaffold for therapeutic agents.

The synthesis of 1-(2-Azidoethyl)azetidin-3-ol typically involves multi-step processes, including nucleophilic substitution and cyclization reactions. Recent advancements in asymmetric catalysis have allowed for the enantioselective synthesis of this compound, which is essential for exploring its stereochemical effects in biological systems. Such methods not only enhance the efficiency of production but also pave the way for large-scale manufacturing if future clinical trials prove successful.

Beyond its direct applications, 1-(2-Azidoethyl)azetidin-3-ol serves as a valuable tool in fundamental research into nitrogen-containing heterocycles. Its structure provides insights into the relationship between molecular architecture and reactivity, contributing to the broader understanding of organic chemistry principles. Moreover, its compatibility with various functional groups makes it a versatile building block in combinatorial chemistry libraries.

In conclusion, 1-(2-Azidoethyl)azetidin-3-ol (CAS No: 1861099-83-3) stands out as a compound with diverse applications across multiple disciplines. Its unique combination of structural features and reactive functionalities positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new potentials, this compound is poised to play an increasingly important role in advancing chemical science and therapeutic innovation.